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Compound of Interest

(S)-2-amino-3-(2-
Compound Name:
nitrophenyl)propanoic acid

CAS No.: 19883-75-1

Cat. No.: B556750

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
of 2-nitrophenylalanine, a photo-activatable non-canonical amino acid. It is an essential tool for
researchers and professionals in drug development and protein engineering. This guide details
its procurement, experimental applications, and the fundamental mechanism of its action.

Commercial Sourcing of 2-Nitrophenylalanine

2-Nitrophenylalanine is commercially available from a variety of suppliers in its L-, D-, and DL-
isomeric forms, as well as with protecting groups suitable for peptide synthesis, such as Fmoc.
The purity and available quantities vary by supplier, impacting its suitability for different
research and development applications. Below is a summary of representative commercial
sources.
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Core Applications in Research and Drug
Development

2-Nitrophenylalanine is a valuable tool in biochemical research and pharmaceutical
development due to its unique photosensitive properties.[9][10] When incorporated into a
peptide or protein, the nitro group on the phenylalanine ring can undergo a photochemical
reaction upon exposure to UV light, leading to precise cleavage of the polypeptide backbone.
[10][11] This enables spatiotemporal control over protein activity, making it an ideal component
for:

o Photo-activatable drug delivery systems: Drugs can be caged with peptides containing 2-
nitrophenylalanine, rendering them inactive until they reach the target site, where they can
be activated with light.

o Studying protein degradation pathways: The controlled cleavage of specific proteins allows
for the investigation of their degradation kinetics and pathways within cellular environments.

e Probing protein-protein interactions: By selectively cleaving a protein within a complex,
researchers can study the effects on the complex's stability and function.

e Enzyme mechanism studies: The introduction of a photocleavable site can be used to trap
enzymatic intermediates or to study the role of specific domains in enzyme function.[9]

Experimental Protocols
Synthesis of p-Nitrophenylalanine

A common method for the synthesis of p-nitrophenylalanine involves the nitration of L-
phenylalanine.[12]

Materials:

e L-phenylalanine
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e Concentrated Sulfuric Acid (H2SO4, 95-98%)
e Concentrated Nitric Acid (HNOs, 90%)

o Lead(ll) Carbonate (PbCOs)

o Hydrogen Sulfide (H2S) gas

e 95% Ethanol

e Ice

Procedure:

Dissolve 10.0 g (60.6 mmoles) of L-phenylalanine in 16 ml of concentrated H2SOa at 0°C.

e Slowly add 3.0 ml of HNOs dropwise to the stirring solution, maintaining the temperature at
approximately 0°C.

 After the addition of HNOs is complete, continue stirring for 10-15 minutes.

e Pour the reaction mixture over about 200 ml of ice and dilute to approximately 700 ml with
water.

e Heat the solution to a boil and neutralize it with about 80 g of PbCOs.

« Filter the resulting precipitate and treat the supernatant with H2S gas to precipitate any
remaining lead ions.

« Filter the solution again and reduce the filtrate to one-third of its original volume.
« Filter the solid that forms and wash it with 95% ethanol.

» Recrystallize the product from boiling water to yield p-nitrophenylalanine (yields of 50-55%
have been reported).[12]

Site-Specific Incorporation of 2-Nitrophenylalanine into
Proteins
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This protocol describes the genetic incorporation of 2-nitrophenylalanine into a protein of
interest in E. coli in response to an amber stop codon (TAG).[11]

Materials:

E. coli strain (e.g., DH10B)

o Expression plasmid for the target protein with a TAG codon at the desired incorporation site
(e.g., pPBAD-T4L-61TAG).

e Plasmid encoding the engineered aminoacyl-tRNA synthetase specific for 2-
nitrophenylalanine and its cognate tRNA (e.g., pBK-TyrRS-2NPA).

o Growth media (e.g., GMML)

o Kanamycin (50 pug/mL)

e Ampicillin (50 pg/mL)

» 2-Nitrophenylalanine (1 mM)

e Arabinose (0.05%)

o Ni-NTA affinity chromatography resin
Procedure:

o Co-transform the E. coli host strain with the two plasmids (pBAD-T4L-61TAG and pBK-
TyrRS-2NPA).

e Grow a1 L culture in GMML medium containing kanamycin, ampicillin, and 1 mM 2-
nitrophenylalanine at 37°C to an optical density at 600 nm (OD600) of 0.5.[11]

¢ Induce protein expression by adding arabinose to a final concentration of 0.05%.
 Incubate the culture with shaking at 30°C for 18 hours.

o Harvest the cells by centrifugation.
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o Purify the His-tagged protein using Ni-NTA affinity chromatography under native conditions
according to the manufacturer's protocol.

Photocleavage of a Protein Containing 2-
Nitrophenylalanine

This protocol outlines the procedure for the light-induced cleavage of a protein containing a 2-
nitrophenylalanine residue.[11]

Materials:

» Purified protein containing 2-nitrophenylalanine (e.g., 10 uM solution).

Phosphate-buffered saline (PBS), pH 7.4.

UV light source (e.g., Oriel 500W Mercury arc lamp).

365 nm band-pass filter.

Quartz cuvette.

Procedure:

Prepare a solution of the purified protein in PBS at the desired concentration (e.g., 10 pM).
¢ Place the solution in a quartz cuvette.

« Irradiate the sample with UV light at 365 nm using a suitable light source and filter. The
duration of irradiation will depend on the quantum yield of the specific 2-nitrophenylalanine
residue and the intensity of the light source.

* Monitor the cleavage reaction by a suitable analytical method, such as SDS-PAGE or mass
spectrometry.

Visualizing Key Processes
Photocleavage Mechanism of 2-Nitrophenylalanine
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The photocleavage of the polypeptide backbone at a 2-nitrophenylalanine residue proceeds
through an unusual cinnoline-forming reaction upon irradiation with 365 nm light.[11]
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Polypeptide Chain Products

..~NH-CH(R)-CO-.. NH-CH(CH2-Ph-NO2)-CO NH-CH(R))-CO-... N-Terminal Cinnoline
Photoexcitation

Excited Nitro Group Intramolecular Cyclization , ISR Hydrolysis o cieavage Products]

]

C-Terminal Carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.biosynth.com/p/FN50087/19883-75-1-2-nitro-l-phenylalanine
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=54620
https://www.chemimpex.com/products/16845
https://www.sigmaaldrich.com/TW/zh/product/aldrich/ald00100
https://www.scbt.com/p/fmoc-2-nitro-l-phenylalanine-210282-30-7
https://www.chemsrc.com/en/amp/product/7575079.html
https://www.chemsrc.com/en/amp/product/7575079.html
https://aquigenbio.com/product/l-2-nitrophenylalanine/
https://store.p212121.com/2-Nitro-L-phenylalanine/
https://www.chemimpex.com/products/15234
https://www.nbinno.com/article/other-organic-chemicals/high-purity-l-2-nitrophenylalanine-essential-for-your-research-needs-tj
https://pmc.ncbi.nlm.nih.gov/articles/PMC2714363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2714363/
https://prepchem.com/p-nitrophenylalanine/
https://www.benchchem.com/product/b556750/docs#commercial-availability-and-technical-guide-for-2-nitrophenylalanine
https://www.benchchem.com/product/b556750/docs#commercial-availability-and-technical-guide-for-2-nitrophenylalanine
https://www.benchchem.com/product/b556750/docs#commercial-availability-and-technical-guide-for-2-nitrophenylalanine
https://www.benchchem.com/product/b556750/docs#commercial-availability-and-technical-guide-for-2-nitrophenylalanine
https://www.benchchem.com/product/b556750?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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